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Compound of Interest

Compound Name: Pro-Phe

Cat. No.: B077099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the biological activities of the dipeptides Prolyl-

Phenylalanine (Pro-Phe) and Phenylalanyl-Proline (Phe-Pro). While direct comparative studies

are limited, this document synthesizes available data on their individual bioactivities, offering

insights into their potential therapeutic applications.

Data Presentation: Comparative Biological Activity
The following table summarizes the known quantitative data for the biological activities of Pro-
Phe and Phe-Pro. It is important to note that the available data is not from direct head-to-head

comparative studies, and further research is required for a complete understanding of their

relative potencies.
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Biological Activity Pro-Phe Phe-Pro

Enzyme Inhibition

Dipeptidyl Peptidase IV (DPP-

IV) Inhibition
No data available IC50: 0.36 mM[1]

Angiotensin-Converting

Enzyme (ACE) Inhibition

The presence of Phenylalanine

suggests potential inhibitory

activity, but no quantitative

data is available for the

dipeptide.

The presence of a C-terminal

Proline is a common feature of

ACE inhibitors, but specific

quantitative data for the

dipeptide is lacking.

Metabolic Regulation

Cholesterol-Lowering Activity No data available

Demonstrated to lower serum

total cholesterol, non-HDL-

cholesterol, and hepatic

cholesterol in

hypercholesterolemic rats. It

also increases fecal excretion

of acidic steroids and

cholesterol.[2]

Other Activities

Prolinase Substrate
Functions as a substrate for

prolinase.
No data available

Cytotoxicity
No data available in reviewed

literature.

No data available in reviewed

literature.

Antioxidant Activity
No data available in reviewed

literature.

No data available in reviewed

literature.

Key Biological Activities and Signaling Pathways
Phe-Pro as a Dipeptidyl Peptidase IV (DPP-IV) Inhibitor
Phe-Pro has been identified as an inhibitor of Dipeptidyl Peptidase IV (DPP-IV), an enzyme

involved in the degradation of incretin hormones like GLP-1. By inhibiting DPP-IV, Phe-Pro can
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potentially prolong the action of these hormones, which play a crucial role in glucose

homeostasis. This makes it a compound of interest for research in type 2 diabetes.
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DPP-IV Inhibition by Phe-Pro

Incretin Effect

DPP-IV Action
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Proposed Mechanism of Phe-Pro in Cholesterol Lowering

Intestinal Lumen / Enterocyte

Bloodstream

Dietary Cholesterol

Cholesterol Absorption

ABCA1

efflux mediated by

Serum Cholesterol

increases

Fecal Steroid Excretion

contributes to

decreases

Phe-Pro

down-regulates
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General Workflow for Enzyme Inhibitor Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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